3-(5-(chloromethyl)-1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl)pyridine

• IUPAC Name: 3-[5-(chloromethyl)-1-prop-2-ynylpyrazol-3-yl]pyridine
• InChI: InChI=1S/C12H10ClN3/c1-2-6-16-11(8-13)7-12(15-16)10-4-3-5-14-9-10/h1,3-5,7,9H,6,8H2
• InChI Key: FKMNPQBYTKWTBD-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1C(=CC(=N1)C2=CN=CC=C2)CCl
• Molecular Formula: C12H10ClN3
• Molecular Weight: 231.68 g/mol
• CAS No.: 2091715-21-6

Description

3-(5-(Chloromethyl)-1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl)pyridine is an organic compound that has been studied extensively for its potential applications in both scientific research and laboratory experiments. It is a synthetic compound that is composed of both nitrogen and carbon atoms, and it is known to have a number of unique properties that make it an attractive choice for a variety of applications.

Scientific Research Applications

Synthesis and Characterization

• A variety of pyrazole and pyridine derivatives have been synthesized and characterized, indicating their importance in the development of novel compounds with potential applications in material science and medicinal chemistry. For instance, novel 5-(3-aryl-1H-pyrazol-5-yl)-2-(3-butyl-1-chloroimidazo[1,5-a]pyridin-7-yl)-1,3,4-oxadiazole derivatives were synthesized, showcasing the versatility of pyrazole-pyridine frameworks in creating compounds with unique optical properties (Ge et al., 2014).

Catalytic Applications

• Unsymmetrical (pyrazolylmethyl)pyridine metal complexes have shown promise as catalysts in ethylene oligomerization reactions, suggesting the utility of pyrazole-pyridine compounds in catalysis (Nyamato et al., 2014). These findings indicate the potential of such compounds in industrial applications where catalytic efficiency and selectivity are crucial.

Antimicrobial and Antimycobacterial Activities

• Certain pyridine derivatives have been explored for their antimicrobial and antimycobacterial activities, highlighting the potential of pyrazole-pyridine frameworks in developing new antimicrobial agents (R.V.Sidhaye et al., 2011).

Molecular Reporting and Sensing

• Pyrazoline derivatives functionalized with heterocyclic acceptors have been investigated as molecular reporters for multimodal signaling, suggesting applications in sensing and detection technologies (Rurack & Bricks, 2001).

Organic Synthesis

• The multicomponent reactions involving pyrazole and pyridine derivatives have been utilized to synthesize chromeno[2,3-b]pyridines, compounds known for their diverse industrial, biological, and medicinal properties (Ryzhkova et al., 2023).